Cas no 83494-26-2 (1-[4-(Trifluoromethyl)phenyl]-2-propyn-1-ol)

• Product Name: 1-[4-(Trifluoromethyl)phenyl]-2-propyn-1-ol
• CAS No: 83494-26-2
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• MDL: MFCD21143262
• CID: 1808562
• Update Time: 2025-06-11

1-[4-(Trifluoromethyl)phenyl]-2-propyn-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethynyl-4-(trifluoromethyl)-
• 1-[4-(Trifluoromethyl)phenyl]-2-propyn-1-ol
• 1-[4-(trifluoromethyl)phenyl]prop-2-yn-1-ol
• SY045258
• 1-(4-Trifluoromethylphenyl)-2-propyne-1-ol

• MDL： MFCD21143262
• Inchi： 1S/C10H7F3O/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13/h1,3-6,9,14H
• InChI Key： VOJUVKYRGUEAMP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C#C)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 200.04489933 g/mol
• Monoisotopic Mass: 200.04489933 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2
• Molecular Weight: 200.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-[4-(Trifluoromethyl)phenyl]-2-propyn-1-ol

Comprehensive Overview of 1-[4-(Trifluoromethyl)phenyl]-2-propyn-1-ol (CAS No. 83494-26-2)

1-[4-(Trifluoromethyl)phenyl]-2-propyn-1-ol, with the CAS number 83494-26-2, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and propargylic alcohol moiety, make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's trifluoromethylphenyl group enhances its lipophilicity and metabolic stability, which are critical properties in medicinal chemistry. This has led to its exploration in the development of novel bioactive molecules, particularly in the context of targeted therapies and small-molecule inhibitors. Recent trends in AI-driven drug discovery have further amplified interest in such building blocks, as they enable the rapid assembly of diverse molecular libraries.

From an industrial perspective, 1-[4-(Trifluoromethyl)phenyl]-2-propyn-1-ol is often discussed in forums related to green chemistry and sustainable synthesis. Environmental concerns have prompted researchers to develop eco-friendly protocols for its production, minimizing waste and energy consumption. These advancements align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize CAS 83494-26-2. Purity and stability studies are essential, given its role in high-value applications. Storage recommendations typically emphasize protection from moisture and light to maintain its integrity over extended periods.

In the context of patent literature, derivatives of 1-[4-(Trifluoromethyl)phenyl]-2-propyn-1-ol frequently appear in filings related to antiviral agents and anti-inflammatory compounds. This underscores its versatility as a scaffold in intellectual property landscapes. Companies specializing in custom synthesis often highlight this compound in their catalogs, catering to the growing demand for tailored chemical solutions.

Educational institutions and research laboratories incorporate 83494-26-2 into curricula focusing on advanced organic synthesis. Its reactivity patterns serve as excellent case studies for Sonogashira coupling and click chemistry demonstrations. Such practical exposure is invaluable for students pursuing careers in pharmaceutical sciences or chemical engineering.

Market analyses indicate steady growth in the demand for trifluoromethyl-containing compounds, driven by their prevalence in blockbuster drugs and agrochemical formulations. Regulatory frameworks continue to evolve, with agencies like the FDA and EMA providing guidelines for their safe handling and documentation. Compliance with REACH and other regional regulations remains a priority for manufacturers and distributors.

Future research directions may explore the catalytic applications of 1-[4-(Trifluoromethyl)phenyl]-2-propyn-1-ol in asymmetric synthesis or its integration into nanomaterial fabrication. Collaborative efforts between academia and industry will likely unlock new functionalities, reinforcing its status as a cornerstone in modern chemical innovation.